Cas no 159552-23-5 (Hexanoic acid, 6-(benzoylthio)-)

• Product Name: Hexanoic acid, 6-(benzoylthio)-
• CAS No: 159552-23-5
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• CID: 1338595
• Update Time: 2024-08-17

Hexanoic acid, 6-(benzoylthio)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-(benzoylthio)-

• Inchi： 1S/C13H16O3S/c14-12(15)9-5-2-6-10-17-13(16)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,14,15)
• InChI Key： MIDGMJLCXGTRGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCSC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 252.08208

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 404.2±37.0 °C(Predicted)
• PSA: 54.37
• pka: 4.73±0.10(Predicted)